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Compound of Interest

Compound Name: EL-102

Cat. No.: B15568308
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1. CIL-102 interacts with microtubule polymerization and causes mitotic arrest following
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e 2. CIL-102 binds to tubulin at colchicine binding site and triggers apoptosis in MCF-7 cells by
inducing monopolar and multinucleated cells - PubMed [pubmed.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b15568308?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/15536083/
https://pubmed.ncbi.nlm.nih.gov/15536083/
https://pubmed.ncbi.nlm.nih.gov/22705644/
https://pubmed.ncbi.nlm.nih.gov/22705644/
https://aegletherapeutics.com/pipeline/
https://www.benchchem.com/product/b15568308#comparative-analysis-of-el-102-and-other-microtubule-inhibitors
https://www.benchchem.com/product/b15568308#comparative-analysis-of-el-102-and-other-microtubule-inhibitors
https://www.benchchem.com/product/b15568308#comparative-analysis-of-el-102-and-other-microtubule-inhibitors
https://www.benchchem.com/product/b15568308#comparative-analysis-of-el-102-and-other-microtubule-inhibitors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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